Cas no 2229548-47-2 (1-(2,5-difluoro-4-nitrophenyl)propan-2-one)

• Product Name: 1-(2,5-difluoro-4-nitrophenyl)propan-2-one
• CAS No: 2229548-47-2
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6561506
• PubChem ID: 165798029
• Update Time: 2025-05-21

1-(2,5-difluoro-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-nitrophenyl)propan-2-one
• 2229548-47-2
• EN300-1782259

• Inchi： 1S/C9H7F2NO3/c1-5(13)2-6-3-8(11)9(12(14)15)4-7(6)10/h3-4H,2H2,1H3
• InChI Key： HBAPSZUTBNAVNB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2,5-difluoro-4-nitrophenyl)propan-2-one

1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-One: A Comprehensive Overview

1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-One, also known by its CAS registry number CAS No 2229548-47-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is a derivative of propanone, with a substituted phenyl group that introduces fluorine and nitro functionalities. The presence of these substituents imparts distinct electronic and steric effects, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-One consists of a central ketone group attached to a phenyl ring that is substituted with two fluorine atoms at the 2 and 5 positions and a nitro group at the 4 position. This arrangement creates a highly electron-deficient aromatic system due to the electron-withdrawing nature of both the fluorine and nitro groups. Such electronic characteristics make this compound an interesting candidate for studying reactivity in organic synthesis and catalysis.

Recent studies have highlighted the potential of CAS No 2229548-47-2 in drug discovery. Its ability to act as a substrate for various enzymatic reactions has been explored in the context of developing new therapeutic agents. For instance, researchers have investigated its role as a precursor for bioisosteres, which are molecules designed to mimic the biological activity of existing drugs while potentially offering improved pharmacokinetic profiles.

In the field of agrochemicals, 1-(2,5-Difluoro-4-Nitrophenyl)Propan-2-One has been studied for its potential as an herbicide or fungicide. The fluorinated aromatic ring is known to enhance lipophilicity, which can improve bioavailability and target specificity. Moreover, the nitro group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pesticidal activity.

The synthesis of CAS No 229548-47-3 involves several steps that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of a suitably substituted phenol derivative followed by oxidation to introduce the nitro group. Recent advancements in catalytic systems have allowed for more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

From a toxicological perspective, understanding the safety profile of 1-(2,5-Difluoro-4-Nitrophenyl)Propan-One is crucial for its application in consumer products. Studies have shown that while it exhibits moderate acute toxicity in laboratory animals, its chronic effects remain under investigation. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

In conclusion, CAS No 33360867, or 1-(Difluoro-wbr />Nitrophenyl)Propanone, represents a versatile chemical entity with promising applications across multiple industries. Ongoing research aims to unlock its full potential by exploring novel synthetic routes and elucidating its biological interactions. As advancements in chemical technology continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.